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Compound of Interest

Compound Name: Trinexapac

Cat. No.: B012964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting

experiments to evaluate the effects of Trinexapac-ethyl (TE) on crop seed yield. The protocols

outlined below are based on established research methodologies and are intended to ensure

robust and reproducible results.

Introduction
Trinexapac-ethyl is a plant growth regulator that functions by inhibiting the biosynthesis of

gibberellins, a class of hormones that regulate cell elongation.[1][2] By suppressing gibberellin

production, TE leads to shorter, stronger stems, which can reduce lodging (the bending over of

stems) in cereal and seed crops.[1][3] This reduction in lodging, along with other physiological

effects, can potentially lead to increased seed yield.[1][4] The following protocols and data will

guide researchers in the systematic assessment of TE's impact on seed yield and related

agronomic traits.

Data Summary
The following tables summarize quantitative data from various studies on the effect of

Trinexapac-ethyl on seed yield and other key parameters in different crops.

Table 1: Effect of Trinexapac-ethyl on Red Clover Seed Yield and Components (2010)
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Treatment
(Application Rate)

Timing
Clean Seed Yield
(lbs/acre)

Thousand Seed
Weight (g)

Untreated Control - 685 1.62

1.7 pt/acre Early 790 1.59

3.4 pt/acre Early 823 1.58

1.7 pt/acre Late 918 1.56

Split (1.7 pt/acre Early

+ 1.7 pt/acre Late)
Early & Late 891 1.57

Data adapted from a 2010 study on red clover.[4]

Table 2: Effect of Trinexapac-ethyl on Red Clover Seed Yield and Components (2011)

Treatment
(Application
Rate)

Timing
Clean Seed
Yield
(lbs/acre)

Thousand
Seed
Weight (g)

Heads/ft²
Canopy
Height
(inches)

Untreated

Control
- 884 1.55 67 28.7

1.7 pt/acre Early 929 1.53 75 27.6

3.4 pt/acre Early 973 1.51 78 26.8

1.7 pt/acre Late 956 1.52 76 28.0

Split (1.7

pt/acre Early

+ 1.7 pt/acre

Late)

Early & Late 999 1.50 80 27.2

Data adapted from a 2011 study on red clover.[4]

Table 3: Effect of Trinexapac-ethyl on White Oat (cv. IPR Artemis) Yield and Lodging (2019)
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TE Dose (g
a.i./ha)

Application
Timing

Grain Yield (
kg/ha )

Lodging (%)
Plant Height
(cm)

0 - 4850 85 110

150
T2 (First node

visible)
5927 10 95

100
T3 (Second node

visible)
5890 15 98

T2 and T3 represent different growth stages for application. Data adapted from a study on

white oat.[5]

Table 4: Effect of Trinexapac-ethyl on Annual Ryegrass Seed Yield

TE Rate (g a.i./ha) Average Seed Yield Increase (%)

200 51

400 65

600 65

800 66

Data averaged from four experiments on annual ryegrass.[6]

Experimental Protocols
Experimental Design and Setup
A randomized complete block design is recommended to minimize the effects of field variability.

Protocol:

Site Selection: Choose a field with uniform soil type and topography. Document the soil

characteristics and recent cropping history.

Plot Establishment:
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Define individual plots of a standardized size (e.g., 6 rows, 5 meters long, with 0.17 m

spacing between rows).[5]

Incorporate buffer zones between plots to prevent spray drift.

Replicate each treatment at least four times.[5][6]

Crop Sowing:

Use certified seeds of the desired cultivar.

Sow the seeds at a uniform density (e.g., 300 viable seeds per square meter for white

oat).[5]

Record the sowing date and any seed treatments applied.

Treatment Allocation: Randomly assign the different Trinexapac-ethyl application rates and

timings, including an untreated control, to the plots within each block.

Trinexapac-ethyl Application
The timing and rate of TE application are critical for achieving the desired effects.

Protocol:

Growth Stage Identification: Monitor the crop development closely to apply TE at the specific

growth stages to be tested. Common application timings for cereals are at the first or second

visible node stages.[5] For clover, applications can be at stem elongation and/or bud

emergence.[7]

Solution Preparation:

Use a commercial formulation of Trinexapac-ethyl (e.g., Moddus®).[5]

Calculate the required amount of product based on the active ingredient concentration and

the target application rate (e.g., 0, 50, 100, and 150 g a.i./ha).[5][8]

Prepare the spray solution with water according to the manufacturer's instructions.
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Application:

Use a calibrated backpack or plot sprayer to ensure uniform application.[6]

Apply the treatment solution evenly to the foliage of the designated plots.

Record the date, time, and environmental conditions (temperature, wind speed) during

application.

Data Collection and Analysis
A comprehensive set of measurements should be taken to evaluate the effects of Trinexapac-

ethyl.

Protocol:

Agronomic Measurements (during the growing season):

Plant Height: Measure the height of a representative number of plants per plot from the

soil surface to the top of the canopy or panicle at maturity.[5]

Lodging: Visually assess the percentage of the plot area where the crop is lodged at

maturity.[5]

Harvesting:

Harvest the central rows of each plot to minimize edge effects.[5]

Record the total harvested biomass.

Post-Harvest Measurements:

Seed Yield: Thresh the harvested material, clean the seeds, and determine the seed

weight per plot. Adjust the seed weight to a standard moisture content (e.g., 13%) and

express the yield in kg/ha or lbs/acre.[5]

Thousand Seed Weight: Count and weigh 1000 seeds from each plot to determine the

average seed weight.[5]
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Yield Components:

For cereals, count the number of panicles per square meter, spikelets per panicle, and

grains per spikelet.[5]

For clover, count the number of seed heads per square foot.[4]

Statistical Analysis:

Perform an analysis of variance (ANOVA) to determine the statistical significance of the

treatment effects on the measured parameters.

Use a mean separation test (e.g., Tukey's test) to compare treatment means.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

